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Compound of Interest

Compound Name: 2-(Allylsulfonyl)-5-methylpyridine

Cat. No.: B3028572 Get Quote

A comprehensive review of the scientific literature reveals a notable absence of dedicated

research on 2-(Allylsulfonyl)-5-methylpyridine. Despite its availability from commercial

chemical suppliers, there are no published studies detailing its synthesis, biological activity, or

mechanism of action. As a result, the creation of an in-depth technical guide with quantitative

data, detailed experimental protocols, and analyses of signaling pathways is not feasible at this

time.

The information available for 2-(Allylsulfonyl)-5-methylpyridine is limited to its basic chemical

properties and sources for procurement.

Chemical Properties and Identifiers
Public chemical databases provide fundamental information about the compound.
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Property Value Source

Molecular Formula C₉H₁₁NO₂S PubChem[1]

Molecular Weight 197.25 g/mol

IUPAC Name
5-methyl-2-(prop-2-en-1-

ylsulfonyl)pyridine

CAS Number 2249891-88-9
Tokyo Chemical Industry Co.,

Ltd.[2]

SMILES
CC1=CN=C(C=C1)S(=O)

(=O)CC=C
PubChem[1]

InChI

InChI=1S/C9H11NO2S/c1-3-6-

13(11,12)9-5-4-8(2)7-10-9/h3-

5,7H,1,6H2,2H3

PubChem[1]

Synthesis and Experimental Protocols
There are no specific published experimental protocols for the synthesis of 2-(Allylsulfonyl)-5-
methylpyridine. General synthetic methods for other pyridine derivatives can be found in the

literature, but a direct and validated procedure for this particular compound is not available.[3]

[4][5][6] Patents related to the synthesis of other substituted pyridines exist, but they do not

describe the synthesis of 2-(Allylsulfonyl)-5-methylpyridine.[7][8][9][10]

Biological Activity and Signaling Pathways
No biological activity, mechanism of action, or involvement in any signaling pathways has been

reported for 2-(Allylsulfonyl)-5-methylpyridine in the scientific literature. While research

exists on the biological activities of other pyridine-containing compounds,[11][12][13][14][15]

this information cannot be extrapolated to the target compound without specific experimental

evidence.

Due to the lack of research data, it is not possible to generate diagrams of experimental

workflows or signaling pathways related to 2-(Allylsulfonyl)-5-methylpyridine.

Quantitative Data
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There is no quantitative data such as IC₅₀ values, Ki values, pharmacokinetic parameters, or

other biological assay results available for 2-(Allylsulfonyl)-5-methylpyridine.

In conclusion, 2-(Allylsulfonyl)-5-methylpyridine remains an uncharacterized compound in

the scientific literature. While it is available for purchase, its potential applications, biological

effects, and synthetic routes are yet to be explored and documented in peer-reviewed

publications. Therefore, any researcher interested in this compound would be venturing into

novel scientific territory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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